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Compound of Interest

Compound Name: SR1664

Cat. No.: B610964

For researchers and drug development professionals, the proper handling and disposal of
chemical compounds are paramount to ensuring laboratory safety and environmental
protection. This guide provides essential information and a step-by-step procedure for the safe
disposal of SR1664, a PPARy modulator. While specific institutional and local regulations must
always be followed, this document outlines a general framework based on the known
properties of the compound and standard laboratory safety practices.

Chemical and Physical Properties of SR1664

A comprehensive understanding of a compound's properties is the foundation of its safe
handling and disposal. Key data for SR1664 are summarized below.

Property Value Citations
Chemical Formula Cs3H29N30s [1]
Molecular Weight 547.60 g/mol [1]
Appearance Red solid

Solubility DMSO: 50 mg/mL

Storage Temperature -20°C [2]

Purity >92% (HPLC) [3]
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SR1664 Disposal Workflow

The following diagram outlines the logical steps for the proper disposal of SR1664 waste, from
initial generation to final removal by a licensed service.

Step 1: Waste Identification & Segregation
Generated SR1664 Waste
(Solid, Contaminated Labware, Solutions)

: :

Segregate Solid Waste Segregate Liquid Waste
(e.g., unused compound, contaminated gloves/wipes) (e.g., DMSO solutions)

St ep 2: Waste Containment & Labeling

Place Solid Waste in a Labeled, Place Liquid Waste in a Labeled,
Sealable Container Leak-Proof, Compatible Container

Label Containers with:
'Hazardous Waste - SR1664',
Chemical Name, Concentration,
Date, and Hazard Symbols

Step 3: Storage & Documentation

Store in a Designated, Secure
Hazardous Waste Accumulation Area

(Maintain Waste Inventory LOQD

Step 4: ]v)isposal

Arrange for Pickup by a
Licensed Hazardous Waste Disposal Company
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Caption: Logical workflow for the proper disposal of SR1664 waste.

Experimental Protocol: Step-by-Step Disposal
Procedure

The following protocol details the necessary steps for the safe disposal of SR1664. This
procedure is based on general best practices for laboratory chemical waste management and
should be adapted to comply with institutional and local regulations.

1. Personal Protective Equipment (PPE):

» Always wear appropriate PPE, including a lab coat, safety glasses, and chemical-resistant
gloves, when handling SR1664 waste.

2. Waste Segregation:
¢ Solid Waste:

o Collect unused or expired solid SR1664, as well as contaminated items such as gloves,
weigh boats, and absorbent paper, in a designated, sealable, and clearly labeled
hazardous waste container.[4]

o Do not mix with other incompatible waste streams.
e Liquid Waste:

o Collect solutions containing SR1664 (e.g., in DMSO) in a separate, leak-proof, and
chemically compatible container.[4][5]

o Ensure the container is properly labeled as hazardous waste.
o Do not mix with other solvent waste unless confirmed to be compatible.

3. Waste Container Labeling:
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» All waste containers must be clearly labeled with the words "Hazardous Waste," the full
chemical name "SR1664," the concentration (if in solution), the date of accumulation, and
any relevant hazard symbols.[4][5][6]

4. Storage of Waste:

o Store sealed waste containers in a designated and secure hazardous waste accumulation
area within the laboratory.

e This area should be away from general lab traffic and drains.
o Follow your institution's guidelines for the maximum allowable time for waste accumulation.
5. Final Disposal:

o The ultimate disposal of SR1664 waste must be handled by a licensed hazardous waste
disposal company.[5]

» Contact your institution's Environmental Health and Safety (EHS) office to arrange for the
pickup and disposal of the waste.

e Do not attempt to dispose of SR1664 down the drain or in the regular trash.[7][8]
Important Considerations:

o Consult the Safety Data Sheet (SDS): Before handling SR1664, always review the
manufacturer's SDS for the most specific and up-to-date safety and disposal information.[5]

[9]

e Institutional Policies: Your institution's EHS office is the primary resource for specific waste
disposal procedures and regulations. Always adhere to their guidelines.[10][11]

e Regulatory Compliance: Chemical waste disposal is regulated by local, state, and federal
laws. Ensure all procedures are in full compliance with these regulations.[5]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. caymanchem.com [caymanchem.com]

e 2. medchemexpress.com [medchemexpress.com]

o 3. PPARy Modulator, SR1664 - Calbiochem | 516570 [merckmillipore.com]

e 4. How to Dispose of Chemical Waste in a Lab Correctly [gaiaca.com]

¢ 5. blog.idrenvironmental.com [blog.idrenvironmental.com]

e 6. essex.ac.uk [essex.ac.uk]

¢ 7. Medical Waste Management Program [cdph.ca.gov]

¢ 8. nems.nih.gov [nems.nih.gov]

¢ 9. PPARy Modulator, SR1664 - Calbiochem MSDS - 516570 - Merck [merckmillipore.com]

¢ 10. In-Lab Disposal Methods: Waste Management Guide: Waste Management: Public &
Environmental Health: Environmental Health & Safety: Protect IU: Indiana University
[protect.iu.edu]

e 11. ehs.weill.cornell.edu [ehs.weill.cornell.edu]

 To cite this document: BenchChem. [Navigating the Safe Disposal of SR1664: A Procedural
Guide]. BenchChem, [2025]. [Online PDF]. Available at:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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